ethyl 4-({2-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]benzoyl}amino)benzoate

• IUPAC Name: ethyl 4-[[2-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]benzoyl]amino]benzoate
• InChI: InChI=1S/C25H21N3O4/c1-3-31-25(30)17-11-13-19(14-12-17)26-23(29)20-9-4-5-10-21(20)24-27-22(28-32-24)18-8-6-7-16(2)15-18/h4-15H,3H2,1-2H3,(H,26,29)
• InChI Key: UKYVQNSWVMKFRT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=CC=C2C3=NC(=NO3)C4=CC=CC(=C4)C
• Molecular Formula: C25H21N3O4
• Molecular Weight: 427.5 g/mol

Description

Synthesis Analysis

The synthesis of related compounds typically involves multi-step chemical reactions, starting from basic organic compounds and proceeding through a series of reactions including condensation, reduction, and functional group transformations. For example, Koca et al. (2014) detailed the synthesis of a complex ethyl amino carbonothioyl but-2-enoate derivative through reactions involving ammonium thiocyanate and ethyl 3-aminobut-2-enoate, characterized by various spectroscopic methods (İ. Koca, Y. Sert, M. Gümüş, İ. Kani, Ç. Çırak, 2014).

Molecular Structure Analysis

The molecular structure of related compounds has been determined through spectroscopic methods and X-ray crystallography, revealing complex arrangements of atoms and bonds. For instance, the structure of ethyl 2-[bis(4-hydroxy-2-oxo-2H-chromen-3-yl)methyl]benzoate was elucidated by single-crystal X-ray crystallography, demonstrating the molecule's intricate geometry and intermolecular interactions (I. Manolov, B. Morgenstern, K. Hegetschweiler, 2012).

Chemical Reactions and Properties

The chemical behavior of related compounds often involves reactions with nucleophiles, electrophiles, and various reagents, leading to a range of products with different structural features. For example, the study by Koca et al. (2014) illustrates how the synthesized compound undergoes vibrational spectral changes upon interaction with different chemical environments, highlighting its reactivity and functional group transformations.

Physical Properties Analysis

The physical properties, including melting points, solubility, and crystalline structure, provide insights into the compound's stability and suitability for various applications. The detailed crystallographic analysis contributes to understanding the molecular packing and intermolecular forces that influence these properties.

Chemical Properties Analysis

Chemical properties, such as reactivity towards specific reagents, stability under various conditions, and the ability to participate in hydrogen bonding, are crucial for predicting how these compounds behave in chemical reactions and in different environments. Studies like those of Portilla et al. (2007) reveal how hydrogen bonding influences the molecular structure and stability of related compounds (J. Portilla, E. G. Mata, M. Nogueras, J. Cobo, J. N. Low, C. Glidewell, 2007).

Mechanism of Action

The mechanism of action of esters depends on the specific reactions they undergo. For example, in the reaction of an ester with a Grignard reagent, the mechanism begins with a carbide nucleophile from the Grignard reagent reacting with the ester carbonyl carbon to form a tetrahedral intermediate.

Safety and Hazards

The safety and hazards associated with esters also depend on their specific structure. Some esters are relatively harmless and are used in food and cosmetic products, while others can be harmful or toxic.

Future Directions

The future directions in the study of esters and similar compounds could involve the development of new synthesis methods, the discovery of new reactions, and the exploration of their uses in various industries.